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Pasadena, CA - Recent data from NASA's Juno mission has provided an unprecedented view
into the interior of Jupiter, revealing a complex and unexpected structure that challenges and,
in some aspects, aligns with longstanding theoretical predictions. Key findings on the gas
giant's core and atmospheric water abundance are reshaping our understanding of planetary
formation, with significant implications for models developed by planetary scientists like
Professor Jonathan Lunine, a co-investigator on the Juno mission.

Prior to the Juno mission, a leading prediction, supported by the work of Lunine and others,
was that Jupiter harbored a distinct, dense core of rock and ice, estimated to be between 10
and 20 times the mass of Earth.[1] However, Juno's gravity science experiment has unveiled a
"fuzzy" or "dilute" core, a surprising discovery that indicates the core is not a solid, compact
object but rather a diffuse mixture of heavy elements and hydrogen that extends out to nearly
half of Jupiter's radius.[2][3][4][5] This finding suggests a more complex formation history for

the gas giant than previously thought.

On the topic of Jupiter's atmospheric water content, a critical missing piece for understanding
the planet's origin, Lunine's models, based on the chemistry of disequilibrium species,
suggested a water enrichment of 3 to 11 times the solar abundance. The Juno mission's
Microwave Radiometer (MWR) has provided the first detailed measurements of water
abundance deep within Jupiter's atmosphere. Initial results from the equatorial region indicate
that water makes up about 0.25% of the atmospheric molecules, which is nearly three times the
abundance in the Sun.[6][7][8][9][10] This initial finding falls within the lower end of the range
predicted by some of Lunine's models. However, Juno has also discovered that the water
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abundance is not uniform across the planet, a puzzle that scientists are still working to

understand.[9]

Quantitative Comparison of Predictions and

Findings

Lunine's Juno Mission .
Parameter L. L Alignment
Prediction/Model Finding
"Fuzzy" or "dilute"
Dense, compact core core; a diffuse mixture o
Core Structure Misaligned

of rock and ice

of heavy elements

and hydrogen

Core Mass

10 - 20 Earth masses

Core is not a distinct
object; the dilute
region of heavy
elements is estimated
to be a significant
fraction of the planet's

mass

Inconclusive (Direct
comparison is difficult
due to the different

core structures)

Atmospheric Water
Abundance
(enrichment relative to

solar)

3to 11 times solar
abundance (based on

one kinetic model)

~3 times solar
abundance at the
equator; varies with

latitude

Partially Aligned
(Equatorial
measurement is within
the predicted range,
but latitudinal variation
was not explicitly

predicted)

Experimental Protocols
Gravity Science Experiment

To probe Jupiter's internal structure and determine the nature of its core, the Juno mission

utilizes a gravity science experiment. This method relies on the spacecraft's telecommunication

system and the Deep Space Network (DSN) on Earth.
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» Signal Transmission: The DSN sends a highly stable radio signal in both X-band (~7.1 GHz)
and Ka-band (~34 GHz) frequencies to the Juno spacecraft.[11][12]

» Signal Reception and Retransmission: Juno's Ka-band Translator System (KaTS) receives
the uplinked signal and coherently retransmits it back to Earth in the Ka-band (~32 GHz),
while the X-band transponder does the same for the X-band signal.[11][12]

o Doppler Shift Measurement: As Juno moves through Jupiter's gravitational field, its velocity
changes slightly. These minute variations cause a Doppler shift in the frequency of the
retransmitted radio signal. The DSN's precision antennas on Earth, specifically the DSS-25
antenna, record these frequency shifts with high accuracy.[11][13]

» Gravity Field Mapping: By analyzing the Doppler shift data collected over multiple orbits,
scientists can map the subtle variations in Jupiter's gravity field. These variations reveal the
distribution of mass within the planet, providing insights into the size, mass, and state of its
core.[11][14]

Microwave Radiometer (MWR)

Juno's Microwave Radiometer is designed to measure the thermal microwave radiation
emanating from deep within Jupiter's atmosphere to determine the abundance of water and
ammonia.

e Multi-Frequency Observation: The MWR consists of six antennas that detect microwave
radiation at six different frequencies, ranging from 600 MHz to 22 GHz (wavelengths from 50
cm to 1.37 cm).[15][16][17][18]

e Probing Different Depths: Each frequency penetrates Jupiter's atmosphere to a different
depth. The longer wavelengths (lower frequencies) can probe deeper into the atmosphere, to
pressures of up to 1000 bars.[16]

o Brightness Temperature Measurement: The instrument measures the "brightness
temperature"” of the radiation at each frequency. Water and ammonia molecules are strong
absorbers of microwave radiation, so their abundance affects the brightness temperature at
different atmospheric layers.
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o Abundance Retrieval: By modeling the atmospheric temperature and pressure profiles and
comparing them with the measured brightness temperatures, scientists can retrieve the
abundance of water and ammonia as a function of depth and location. The MWR's
observations are made across a wide range of latitudes as Juno orbits Jupiter, allowing for a
global map of water abundance to be created over time.[18]
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Caption: Relationship between Lunine's predictions and Juno's findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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